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Introduction: Unveiling the Structural Significance
of 10,10-Dimethylanthrone
10,10-Dimethylanthrone is a tricyclic aromatic ketone with a foundational anthrone backbone,

distinguished by the presence of two methyl groups at the C-10 position.[1][2] This seemingly

simple structural modification imparts significant chemical properties and reactivity, rendering it

a valuable intermediate in various fields of organic synthesis, from pharmaceuticals to materials

science.[1][3][4] Its primary recognition in the scientific community stems from its critical role as

a precursor in the synthesis of the tricyclic antidepressant, Melitracen hydrochloride.[1][2][3][5]

The gem-dimethyl groups enhance the molecule's lipid solubility, a crucial characteristic for the

bioavailability of pharmaceutical compounds.[2] This guide offers a comprehensive technical

overview of 10,10-Dimethylanthrone, encompassing its fundamental molecular attributes,

synthesis methodologies, spectroscopic signature, and key applications.

Core Molecular and Physical Properties
A thorough understanding of the fundamental properties of 10,10-Dimethylanthrone is

essential for its effective handling, characterization, and application in synthetic chemistry.

These properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₆H₁₄O [1][3][6][7][8][9][10]

Molecular Weight 222.28 g/mol [1][3][6][7][8][9][10]

IUPAC Name
10,10-dimethylanthracen-9-

one
[6]

CAS Number 5447-86-9 [1][3][7][9][10]

Appearance
Off-white to light yellow

solid/powder
[1][3][9]

Melting Point 101-103°C [1][3][9]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[9]

Synthesis and Mechanistic Insights
The synthesis of 10,10-Dimethylanthrone has been approached through various routes, with

the primary goal of achieving high yields and purity. The selection of a particular synthetic

pathway often depends on the availability of starting materials, scalability, and desired purity of

the final product.

Established Synthetic Pathway via Grignard Reaction
A commonly cited and industrially relevant method for the synthesis of 10,10-
Dimethylanthrone involves a multi-step process that utilizes a Grignard reaction as a key

transformation.[2][5] A patented method outlines a high-yield process starting from 2-

chlorobenzyl chloride and benzene.[11]

Reaction Workflow:
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Caption: Synthetic workflow for 10,10-Dimethylanthrone via a Grignard reaction pathway.
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Step-by-Step Protocol Overview:

Formation of o-Chlorodiphenylmethane: The synthesis commences with a substitution

reaction between 2-chlorobenzyl chloride and benzene to yield o-chlorodiphenylmethane.

[11]

Grignard Reagent Preparation: The resulting o-chlorodiphenylmethane undergoes a

Grignard reaction with magnesium to form the corresponding Grignard reagent.[11]

Addition of Acetone: The prepared Grignard reagent is then treated with acetone in an

addition reaction.[11]

Hydrolysis and Condensation: Subsequent hydrolysis and condensation of the addition

product lead to the formation of 10,10-dimethyl diphenylmethane.[11]

Final Bromination and Hydrolysis: The final steps involve an illuminated bromination of

10,10-dimethyl diphenylmethane followed by hydrolysis to yield the target molecule, 10,10-
Dimethylanthrone.[11] This method is reported to have high yields for each step,

contributing to a high overall product yield.[11]

Spectroscopic Characterization
The structural elucidation and purity assessment of 10,10-Dimethylanthrone are routinely

performed using a combination of spectroscopic techniques. The unique arrangement of the

aromatic rings and the gem-dimethyl groups gives rise to a distinct spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for

confirming the structure. The ¹H NMR spectrum will show characteristic signals for the

aromatic protons, while the two methyl groups will appear as a distinct singlet. ¹³C NMR

spectra are also available for this compound.[6][12]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration, a key functional group in the

molecule.[6]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, further confirming its identity.[6]
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Chemical Reactivity and Applications
The reactivity of 10,10-Dimethylanthrone is primarily centered around its carbonyl group and

the aromatic system.[1] This reactivity profile makes it a versatile intermediate for further

chemical transformations.

Key Application in Pharmaceutical Synthesis
The most prominent application of 10,10-Dimethylanthrone is its use as a key intermediate in

the synthesis of Melitracen hydrochloride, a tricyclic antidepressant.[1][2][3][5] The anthrone

structure serves as the core scaffold upon which further functionalization is carried out to build

the final drug molecule.

Role in Materials Science
Beyond its pharmaceutical applications, 10,10-Dimethylanthrone is gaining attention in the

field of materials science.[4] Its rigid, polycyclic aromatic structure makes it a suitable building

block for the synthesis of:

Organic Light-Emitting Diode (OLED) Materials: The photophysical and electronic properties

of the anthrone core can be tailored through chemical modification, making it a candidate for

developing new materials for more efficient and durable electronic displays.[4]

Electronic Chemicals: The compound's stable structure and potential for functionalization

make it a valuable intermediate in the broader field of electronic chemicals.[4]

Safety and Handling
According to aggregated GHS information, 10,10-Dimethylanthrone may be harmful if

swallowed.[6] It is recommended to handle this compound in a well-ventilated area, using

appropriate personal protective equipment, including gloves and safety glasses. For detailed

safety information, it is crucial to consult the material safety data sheet (MSDS) provided by the

supplier.

Conclusion
10,10-Dimethylanthrone is a molecule of significant interest due to its unique structural

features and its role as a versatile synthetic intermediate. Its importance is well-established in
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the pharmaceutical industry, particularly in the synthesis of Melitracen. Furthermore, its

emerging applications in materials science highlight its potential for the development of novel

organic materials with advanced electronic and photophysical properties. A thorough

understanding of its synthesis, reactivity, and spectroscopic properties is paramount for

researchers and scientists working to leverage this valuable chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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